Cas no 1373502-70-5 (2-(3,3-DIFLUOROPIPERIDIN-4-YL)ACETIC ACID HYDROCHLORIDE)

• Product Name: 2-(3,3-DIFLUOROPIPERIDIN-4-YL)ACETIC ACID HYDROCHLORIDE
• CAS No: 1373502-70-5
• MF: C₇H₁₂ClF₂NO₂
• MW: 215.62548828125
• MDL: MFCD22199371
• CID: 4594355
• PubChem ID: 137698997
• Update Time: 2025-06-08

2-(3,3-DIFLUOROPIPERIDIN-4-YL)ACETIC ACID HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-DIFLUOROPIPERIDIN-4-YL)ACETIC ACID HYDROCHLORIDE

• MDL： MFCD22199371
• Inchi： 1S/C7H11F2NO2.ClH/c8-7(9)4-10-2-1-5(7)3-6(11)12;/h5,10H,1-4H2,(H,11,12);1H
• InChI Key： FBMQYIBXGLMKEN-UHFFFAOYSA-N
• SMILES： C(C1CCNCC1(F)F)C(=O)O.Cl

Additional information on 2-(3,3-DIFLUOROPIPERIDIN-4-YL)ACETIC ACID HYDROCHLORIDE

Research Brief on 2-(3,3-Difluoropiperidin-4-yl)acetic Acid Hydrochloride (CAS: 1373502-70-5): Recent Advances and Applications

2-(3,3-Difluoropiperidin-4-yl)acetic acid hydrochloride (CAS: 1373502-70-5) is a fluorinated piperidine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and metabolic diseases. Recent studies have highlighted its potential in the development of novel therapeutics, owing to its unique structural features and pharmacological properties.

The incorporation of fluorine atoms into the piperidine ring enhances the metabolic stability and bioavailability of the compound, making it an attractive scaffold for drug design. Researchers have explored its utility in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators, which are pivotal in treating conditions such as anxiety, epilepsy, and chronic pain. Additionally, its role in the development of dipeptidyl peptidase-4 (DPP-4) inhibitors for diabetes management has been investigated, showcasing its versatility in addressing diverse therapeutic areas.

Recent advancements in synthetic methodologies have facilitated the efficient production of 2-(3,3-difluoropiperidin-4-yl)acetic acid hydrochloride with high purity and yield. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an optimized multi-step synthesis route, which improved the scalability and cost-effectiveness of the compound. This breakthrough is expected to accelerate its adoption in large-scale pharmaceutical manufacturing.

In preclinical studies, derivatives of 2-(3,3-difluoropiperidin-4-yl)acetic acid hydrochloride have exhibited promising pharmacokinetic profiles, including enhanced blood-brain barrier penetration and prolonged half-life. For instance, a derivative targeting the serotonin 5-HT_2A receptor showed significant efficacy in animal models of depression, with minimal off-target effects. These findings underscore the compound's potential as a cornerstone in the development of next-generation CNS therapeutics.

Despite its promising attributes, challenges remain in the clinical translation of 2-(3,3-difluoropiperidin-4-yl)acetic acid hydrochloride-based drugs. Issues such as potential toxicity at higher doses and the need for further optimization of its physicochemical properties are areas of active research. Collaborative efforts between academia and industry are underway to address these hurdles, with several patents filed in the past year highlighting innovative approaches to mitigate these limitations.

In conclusion, 2-(3,3-difluoropiperidin-4-yl)acetic acid hydrochloride (CAS: 1373502-70-5) represents a pivotal building block in modern drug discovery. Its applications span across multiple therapeutic domains, driven by its unique chemical properties and biological activity. Ongoing research and development efforts are poised to unlock its full potential, paving the way for novel treatments for some of the most challenging medical conditions.